Cas no 2228436-97-1 (tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate
• CAS No: 2228436-97-1
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 6299376
• PubChem ID: 165649109
• Update Time: 2025-06-08

tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate
• EN300-1890838
• tert-butyl N-{2-[1-(2-aminoethyl)cyclopropyl]-4-fluorophenyl}carbamate
• 2228436-97-1

• Inchi： 1S/C16H23FN2O2/c1-15(2,3)21-14(20)19-13-5-4-11(17)10-12(13)16(6-7-16)8-9-18/h4-5,10H,6-9,18H2,1-3H3,(H,19,20)
• InChI Key： SIYXHKJGOUDCPT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CCN)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate

Introduction to tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate (CAS No. 2228436-97-1)

tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate, with the CAS number 2228436-97-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclopropyl ring, and a fluorinated phenyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for improving the pharmacokinetic properties of the molecule. The cyclopropyl ring introduces steric hindrance and conformational rigidity, which can influence the compound's binding affinity to specific biological targets. The fluorinated phenyl moiety, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo studies.

Recent research has focused on the potential of tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibitory activity against a specific kinase involved in cancer progression.

In addition to its potential therapeutic applications, tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate has also been investigated for its use as a tool compound in chemical biology research. Its unique structure allows researchers to probe the interactions between small molecules and their biological targets, providing valuable insights into the mechanisms of action of potential drugs. This has led to its use in high-throughput screening assays and structure-activity relationship (SAR) studies.

The synthesis of tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a cyclopropylamine derivative with a fluorinated phenol followed by protection with a tert-butoxycarbonyl (Boc) group. This approach allows for modular synthesis, enabling researchers to introduce various functional groups and optimize the compound's properties for specific applications.

Clinical trials involving tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, tert-butyl N-{2-1-(2-aminoethyl)cyclopropyl-4-fluorophenyl}carbamate (CAS No. 2228436-97-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.